Cas no 139333-09-8 (3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-)
139333-09-8 structure
Product Name:3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-
CAS No:139333-09-8
MF:C16H9N3O2
MW:275.261563062668
CID:1267041
PubChem ID:71342812
Update Time:2025-04-20
3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-
- 4-anthracen-1-yl-1,2,4-triazole-3,5-dione
- DTXSID90769518
- 139333-09-8
- 4-(Anthracen-1-yl)-3H-1,2,4-triazole-3,5(4H)-dione
-
- Inchi: 1S/C16H9N3O2/c20-15-17-18-16(21)19(15)14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9H
- InChI Key: SGZFIGNAMBKNNN-UHFFFAOYSA-N
- SMILES: O=C1N=NC(N1C1=CC=CC2=CC3C=CC=CC=3C=C21)=O
Computed Properties
- Exact Mass: 275.06957
- Monoisotopic Mass: 275.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- PSA: 62.1
3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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